Cas no 817575-48-7 (2,5-Diazabicyclo[2.2.2]octane-3,6-dione,2,4-dimethyl-1-(1-methylethyl)-,(1S,4R)-(9CI))

• Product Name: 2,5-Diazabicyclo[2.2.2]octane-3,6-dione,2,4-dimethyl-1-(1-methylethyl)-,(1S,4R)-(9CI)
• CAS No: 817575-48-7
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 715593
• Update Time: 2023-03-29

2,5-Diazabicyclo[2.2.2]octane-3,6-dione,2,4-dimethyl-1-(1-methylethyl)-,(1S,4R)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2,5-Diazabicyclo[2.2.2]octane-3,6-dione,2,4-dimethyl-1-(1-methylethyl)-, (1S,4R)-
• 2,5-Diazabicyclo[2.2.2]octane-3,6-dione,2,4-dimethyl-1-(1-methylethyl)-,(1S,4R)-(9CI)

• Inchi： 1S/C11H18N2O2/c1-7(2)11-6-5-10(3,12-8(11)14)9(15)13(11)4/h7H,5-6H2,1-4H3,(H,12,14)/t10-,11+/m1/s1
• InChI Key： LOBPRKYWQGPERA-MNOVXSKESA-N
• SMILES： [C@@]12(C(C)C)CC[C@@](C)(NC1=O)C(=O)N2C

Computed Properties

• Exact Mass: 210.137
• Monoisotopic Mass: 210.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4A^2